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Introduction

Benazolin-ethyl is a selective, systemic, post-emergence herbicide belonging to the
benzothiazolone chemical class.[1] Since its introduction in 1964, it has been utilized for the
control of annual broad-leaved weeds in various agricultural settings, particularly in cereal
crops like wheat and oilseed rape.[1][2][3] This technical guide provides an in-depth overview
of the history, development, chemical properties, synthesis, mode of action, herbicidal
spectrum, environmental fate, and analytical methodologies related to benazolin-ethyl, tailored
for researchers, scientists, and professionals in drug development.

History and Development

Benazolin-ethyl, the ethyl ester of benazolin, was first introduced in 1964.[1][2] It emerged as
a valuable tool for post-emergence weed control, offering selectivity in important crops. Its
development provided farmers with an effective option to manage competitive broad-leaved
weeds, thereby improving crop yields. Commercialized under various trade names, including
Galtak, Benzar, Dasen, Springclene 2, and Cornox, it has been manufactured and supplied by
companies such as Bayer CropScience and Eastsun Chemical Co. Ltd.[1][2]

Chemical Properties and Formulation

Benazolin-ethyl is a white crystalline solid with a molecular formula of C11H10CINOsS and a
molecular weight of 271.72 g/mol .[1][3] It is characterized by its moderate aqueous solubility
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and is considered volatile.[1] The ethyl ester form enhances its uptake by plants. Benazolin-

ethyl is typically supplied as an aqueous suspension concentrate.[2]

Table 1: Physicochemical Properties of Benazolin-Ethyl

Property Value Reference
Chemical Formula C11H10CINOs3S [3]
Molecular Weight 271.72 g/mol [3]
Physical State White crystalline solid [1]
CAS Number 25059-80-7 [3]
IUPAC Name ethyl 2-(4-chloro-2-oxo-1,3- 3]

benzothiazol-3-yl)acetate

LogP (octanol-water partition »8
coefficient) '

[1]

Synthesis of Benazolin-Ethyl

The commercial synthesis of benazolin-ethyl involves a multi-step process.[4] The key steps

are the preparation of the parent acid, benazolin, followed by its esterification.

Experimental Protocol: Synthesis of Benazolin-Ethyl

This protocol is adapted from a patented synthesis method for benazolin, the precursor to

benazolin-ethyl.
Materials:

Benzothiazolone

Potassium carbonate (Salt of wormwood)

Ethyl chloroacetate

Potassium iodide (catalyst)
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o Ethanol

e Acid catalyst (e.g., sulfuric acid)
e Solvent (e.g., benzene)

e Sodium bicarbonate solution (5%)
e Anhydrous sodium sulfate

e 1000mL three-necked flask

e Stirrer

» Reflux condenser

e Heating mantle

Procedure:

Step 1: Synthesis of Benazolin

e To a 1000mL three-necked flask, add 94.8 g (0.5 mol) of benzothiazolone, 77 g of potassium
carbonate, 400 g of ethyl chloroacetate, and 6 g of potassium iodide.

e Stir the mixture for 30 minutes at room temperature.

e Heat the mixture to 60-65 °C and maintain this temperature for 4 hours under reflux with
continuous stirring.

» Monitor the reaction progress by checking the concentration of benzothiazolone. The
reaction is considered complete when the mass concentration of benzothiazolone is less
than 0.3%.

e Once the reaction is complete, terminate the heating and allow the mixture to cool.

e Wash the reaction mixture to remove impurities.
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e Dry the product to obtain benazolin. This method has been reported to yield approximately
131 g (95% vyield) with a purity of 98.5%.

Step 2: Esterification to Benazolin-Ethyl

e The synthesized benazolin (4-chloro-2-oxo-3(2H)-benzothiazoleacetic acid) is then esterified
with ethanol.

 In a suitable reaction vessel, dissolve the benazolin in an excess of ethanol.
e Add a catalytic amount of a strong acid, such as sulfuric acid.
» Heat the mixture to reflux and maintain for a sufficient time to ensure complete esterification.

 After the reaction, cool the mixture and neutralize the acid catalyst with a base (e.g., sodium
bicarbonate solution).

» Extract the benazolin-ethyl into an organic solvent.

e Wash the organic layer with water, dry over anhydrous sodium sulfate, and remove the
solvent under reduced pressure to yield benazolin-ethyl.

Mode of Action: A Synthetic Auxin

Benazolin-ethyl acts as a synthetic auxin, a class of herbicides that mimic the action of the
natural plant hormone indole-3-acetic acid (IAA).[1][3] As a pro-herbicide, benazolin-ethyl is
rapidly converted to its active form, benazolin acid, within the plant.[3] This active form disrupts
normal plant growth processes by inducing uncontrolled cell division and elongation, leading to
epinasty, stem and petiole twisting, and ultimately, plant death.[5]

The molecular mechanism of auxin action involves the perception of the auxin signal by
specific receptor proteins, primarily the F-box proteins of the TIR1/AFB family (Transport
Inhibitor Response 1/Auxin Signaling F-Box).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact
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